N-(2-chlorophenyl)-2-(4-cyanophenoxy)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(4-cyanophenoxy)acetamide
• InChI: InChI=1S/C15H11ClN2O2/c16-13-3-1-2-4-14(13)18-15(19)10-20-12-7-5-11(9-17)6-8-12/h1-8H,10H2,(H,18,19)
• InChI Key: XSBRELYPKPBHMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)COC2=CC=C(C=C2)C#N)Cl
• Molecular Formula: C15H11ClN2O2
• Molecular Weight: 286.71 g/mol

Description

N-(2-chlorophenyl)-2-(4-cyanophenoxy)acetamide is an organic compound that has garnered interest in various scientific fields due to its unique chemical structure and properties. This compound features a chlorophenyl group, a cyanophenoxy group, and an acetamide moiety, making it a versatile molecule for various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chlorophenyl)-2-(4-cyanophenoxy)acetamide typically involves the reaction of 2-chloroaniline with 4-cyanophenol in the presence of a suitable acylating agent. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is usually carried out in an organic solvent like dichloromethane or toluene at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to enhance the efficiency and yield of the reaction. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-(2-chlorophenyl)-2-(4-cyanophenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in organic solvents.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(2-chlorophenyl)-2-(4-cyanophenoxy)acetamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-(4-cyanophenoxy)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chlorophenyl)-2-(4-methoxyphenoxy)acetamide
• N-(2-chlorophenyl)-2-(4-nitrophenoxy)acetamide
• N-(2-chlorophenyl)-2-(4-fluorophenoxy)acetamide

Uniqueness

N-(2-chlorophenyl)-2-(4-cyanophenoxy)acetamide stands out due to the presence of the cyanophenoxy group, which imparts unique electronic and steric properties. This makes it particularly useful in applications where specific interactions with biological targets or chemical reactivity are desired.